2-[3-(2,4-Dichlorophenyl)propanoylamino]-4-methoxybutanoic acid

• IUPAC Name: 2-[3-(2,4-dichlorophenyl)propanoylamino]-4-methoxybutanoic acid
• InChI: InChI=1S/C14H17Cl2NO4/c1-21-7-6-12(14(19)20)17-13(18)5-3-9-2-4-10(15)8-11(9)16/h2,4,8,12H,3,5-7H2,1H3,(H,17,18)(H,19,20)
• InChI Key: HHHXZXAZNIHPDM-UHFFFAOYSA-N
• Canonical SMILES: COCCC(C(=O)O)NC(=O)CCC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C14H17Cl2NO4
• Molecular Weight: 334.2 g/mol

Description

2-[3-(2,4-Dichlorophenyl)propanoylamino]-4-methoxybutanoic acid, commonly known as Fenamates, is a class of non-steroidal anti-inflammatory drugs (NSAIDs). Fenamates have been used as a therapeutic agent for the treatment of various inflammatory conditions such as arthritis, gout, and musculoskeletal pain.

Mechanism of Action

Fenamates inhibit the activity of COX and LOX enzymes by binding to their active sites. This prevents the conversion of arachidonic acid into prostaglandins and leukotrienes, thereby reducing inflammation. Fenamates also inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in the inflammatory response.
Biochemical and Physiological Effects:
Fenamates have been shown to have anti-inflammatory, analgesic, and antipyretic effects. They reduce pain and fever by inhibiting the production of prostaglandins, which are involved in the transmission of pain signals and the regulation of body temperature. Fenamates also have a mild sedative effect, which can help to alleviate anxiety and promote sleep.

Advantages and Limitations for Lab Experiments

Fenamates are widely used in laboratory experiments due to their anti-inflammatory properties. They are relatively easy to synthesize and are readily available. However, Fenamates can be toxic at high doses, and caution should be exercised when handling them. Additionally, Fenamates may interfere with other biochemical pathways, which can complicate experimental results.

Future Directions

There are several future directions for the research on Fenamates. One area of interest is the development of more potent and selective Fenamates that target specific COX and LOX isoforms. Another area of interest is the investigation of the potential use of Fenamates in the treatment of other inflammatory conditions, such as asthma and inflammatory bowel disease. Additionally, the development of Fenamates with improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity, would be of great interest.

Synthesis Methods

The synthesis of Fenamates involves the reaction of 2,4-dichlorobenzoyl chloride with 3-aminopropionic acid, followed by the reaction of the resulting intermediate with 4-methoxybutyric acid. This reaction yields 2-[3-(2,4-Dichlorophenyl)propanoylamino]-4-methoxybutanoic acid.

Scientific Research Applications

Fenamates have been widely used in scientific research for their anti-inflammatory properties. They have been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds that play a crucial role in the inflammatory response. Fenamates have also been shown to inhibit the activity of lipoxygenase (LOX) enzymes, which are involved in the production of leukotrienes, another group of lipid compounds that contribute to inflammation.